3'-Carboethoxy-3-(4-methylphenyl)propiophenone
Overview
Description
Synthesis Analysis
The synthesis of organic compounds with carboethoxy groups and substituted phenyl rings is a topic of interest in the field of organic chemistry. Paper describes the synthesis of a compound with a carbomethoxy group and a trimethylsilyl-substituted cyclohexadienone, which shares some structural features with the compound of interest. The synthesis involves starting from benzaldehyde and proceeds through photochemical and acid-catalyzed rearrangements. Similarly, paper outlines the synthesis of complex molecules starting from simple precursors like 2-cyano acetamide and 1,4-dithiane-2,5-diol, showcasing the multistep nature of organic syntheses.
Molecular Structure Analysis
The molecular structure of organic compounds is crucial for their reactivity and physical properties. The papers do not directly analyze the structure of "3'-Carboethoxy-3-(4-methylphenyl)propiophenone," but they do provide insights into the structural analysis of related compounds. For example, paper discusses the characterization of synthesized compounds using techniques like IR, 1H NMR, 13C NMR, Mass, and elemental analysis, which are essential tools for determining the structure of organic molecules.
Chemical Reactions Analysis
The chemical reactivity of compounds with carboethoxy groups and substituted phenyl rings can be inferred from the reactions described in the papers. Paper details photochemical reactions and acid-catalyzed rearrangements, which are types of reactions that could potentially be relevant to "3'-Carboethoxy-3-(4-methylphenyl)propiophenone." The synthesis of phenols in paper through reactions starting from hydroxybenzaldehyde also provides a glimpse into the types of chemical transformations that such compounds can undergo.
Physical and Chemical Properties Analysis
The physical and chemical properties of organic compounds are influenced by their functional groups and molecular structure. While the papers do not discuss the specific properties of "3'-Carboethoxy-3-(4-methylphenyl)propiophenone," they do mention properties of similar compounds. For instance, paper describes the improvement of yield and the melting point of an antioxidant compound, which is relevant to the discussion of physical properties such as solubility and crystallinity.
Safety and Hazards
The safety data sheet (SDS) for 3’-Carboethoxy-3-(4-methylphenyl)propiophenone provides important information about the hazards associated with this chemical. Unfortunately, the specific details from the SDS are not available in the search results . It’s always important to handle chemical substances with appropriate safety measures, including the use of personal protective equipment and adherence to safe handling procedures.
properties
IUPAC Name |
ethyl 3-[3-(4-methylphenyl)propanoyl]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20O3/c1-3-22-19(21)17-6-4-5-16(13-17)18(20)12-11-15-9-7-14(2)8-10-15/h4-10,13H,3,11-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYYJGGNRYLUROP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC(=C1)C(=O)CCC2=CC=C(C=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10644116 |
Source
|
| Record name | Ethyl 3-[3-(4-methylphenyl)propanoyl]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10644116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Carboethoxy-3-(4-methylphenyl)propiophenone | |
CAS RN |
898768-61-1 |
Source
|
| Record name | Ethyl 3-[3-(4-methylphenyl)propanoyl]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10644116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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